Cas no 1552442-97-3 (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid)
2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid
- 2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid
- EN300-1774212
- 1552442-97-3
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- Inchi: 1S/C10H14N2O2/c1-10(2,9(13)14)8-6-4-3-5-7(6)11-12-8/h3-5H2,1-2H3,(H,11,12)(H,13,14)
- InChI Key: OTGKTVDBCMLWQW-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)C1C2=C(CCC2)NN=1)=O
Computed Properties
- Exact Mass: 194.105527694g/mol
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 66Ų
2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1774212-0.05g |
2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid |
1552442-97-3 | 0.05g |
$1188.0 | 2023-09-20 | ||
| Enamine | EN300-1774212-0.1g |
2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid |
1552442-97-3 | 0.1g |
$1244.0 | 2023-09-20 | ||
| Enamine | EN300-1774212-0.25g |
2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid |
1552442-97-3 | 0.25g |
$1300.0 | 2023-09-20 | ||
| Enamine | EN300-1774212-0.5g |
2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid |
1552442-97-3 | 0.5g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1774212-1.0g |
2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid |
1552442-97-3 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1774212-2.5g |
2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid |
1552442-97-3 | 2.5g |
$2771.0 | 2023-09-20 | ||
| Enamine | EN300-1774212-5.0g |
2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid |
1552442-97-3 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1774212-10.0g |
2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid |
1552442-97-3 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1774212-1g |
2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid |
1552442-97-3 | 1g |
$1414.0 | 2023-09-20 | ||
| Enamine | EN300-1774212-5g |
2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid |
1552442-97-3 | 5g |
$4102.0 | 2023-09-20 |
2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid
Professional Introduction to Compound with CAS No. 1552442-97-3 and Product Name: 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid
The compound identified by the CAS number 1552442-97-3 and the product name 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties. The structural framework of this molecule incorporates a cyclopentacpyrazole core, which is known for its potential in modulating various biological pathways. The presence of a methylpropanoic acid moiety further enhances its chemical functionality, making it a promising candidate for further exploration in drug discovery.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases. The cyclopentacpyrazole scaffold has emerged as a versatile platform for designing molecules with enhanced binding affinity and selectivity. This particular derivative, 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid, has been studied for its potential role in inhibiting key enzymes involved in inflammatory responses. Preliminary studies have suggested that this compound may exhibit significant anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes.
The pharmacological relevance of this compound is further underscored by its interaction with biological targets that are critical in maintaining homeostasis. The cyclopentacpyrazole ring is known to exhibit favorable interactions with proteins due to its rigid structure and ability to form multiple hydrogen bonds. This feature makes it an ideal candidate for designing molecules that can selectively bind to specific therapeutic targets. Additionally, the methylpropanoic acid side chain contributes to the compound's solubility and bioavailability, which are essential factors in drug development.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of molecules with high accuracy. Using molecular docking simulations, scientists have been able to identify how 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid interacts with various biological targets. These studies have revealed that the compound exhibits strong binding interactions with COX-2, a key enzyme involved in the production of prostaglandins that mediate inflammation and pain.
The potential therapeutic applications of this compound are vast. Given its anti-inflammatory properties, it could be developed into a novel treatment for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. Furthermore, its ability to modulate COX enzyme activity suggests that it may also have applications in pain management. The compound's structural features make it an attractive candidate for further optimization to enhance its efficacy and reduce potential side effects.
In vitro studies have provided valuable insights into the mechanism of action of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid. These studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). This suggests that it may be effective in reducing inflammation by targeting multiple pathways involved in the inflammatory response. Additionally, preliminary cell-based assays have indicated that the compound does not exhibit significant toxicity at concentrations relevant to therapeutic use.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key step involves the functionalization of the cyclopentacpyrazole core with a methylpropanoic acid side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the intermediate compounds and ensuring the final product's purity.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid are expected to play a pivotal role in the development of next-generation pharmaceuticals. The integration of computational modeling with experimental validation has accelerated the drug discovery process significantly. This approach allows researchers to rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic use.
The future prospects for this compound are promising. Ongoing clinical trials are being designed to evaluate its efficacy and safety in human subjects. These trials will provide critical data on its pharmacokinetic profile and potential therapeutic benefits across various disease conditions. If successful, this compound could represent a significant advancement in the treatment of chronic inflammatory diseases.
In conclusion,2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid is a novel compound with compelling pharmacological properties that make it a valuable asset in medicinal chemistry research. Its structural features and biological activities position it as a promising candidate for further development into new therapeutic agents. As scientific understanding continues to evolve,this compound is poised to contribute significantly to advancements in drug discovery and treatment strategies for complex diseases.
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